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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the refractive index of magnesium

fluoride (MgF₂), a critical optical material utilized in a wide array of scientific and industrial

applications. This document presents quantitative data on the refractive index at various

wavelengths, details the experimental methodology for its measurement, and visualizes the

dispersive properties of the material.

Core Optical Properties of Magnesium Fluoride
Magnesium fluoride is a crystalline solid known for its excellent optical properties, including a

wide transparency range from the deep ultraviolet (DUV) to the mid-infrared (mid-IR) spectrum

(0.11 µm to 7.5 µm).[1] It is a positive uniaxial crystal, meaning it exhibits birefringence, with

two distinct refractive indices: the ordinary refractive index (nₒ) and the extraordinary refractive

index (nₑ).[1][2] This property makes MgF₂ a suitable material for polarizing optics, such as

waveplates and polarizers.[1][2]

Refractive Index Data
The refractive index of single-crystal MgF₂ has been precisely measured across a broad

spectral range. The following tables summarize the refractive index for both the ordinary and

extraordinary rays at various wavelengths. The data presented was measured at approximately

19°C.[1][3][4]
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Table 1: Refractive Index of MgF₂ (Ordinary Ray, nₒ)
Wavelength (µm) Refractive Index (nₒ)

0.20 1.4231

0.30 1.393

0.40 1.384

0.50 1.379

0.60 1.377

0.70 1.376

1.00 1.373

2.00 1.368

3.00 1.360

4.00 1.349

5.00 1.335

6.00 1.318

7.00 1.298

Table 2: Refractive Index of MgF₂ (Extraordinary Ray, nₑ)
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Wavelength (µm) Refractive Index (nₑ)

0.20 1.4367

0.30 1.405

0.40 1.396

0.50 1.391

0.60 1.389

0.70 1.388

1.00 1.385

2.00 1.379

3.00 1.370

4.00 1.359

5.00 1.346

6.00 1.330

7.00 1.312

Experimental Protocol: Minimum Deviation Method
The refractive index data presented in this guide was determined using the method of minimum

deviation with a precision spectrometer.[1][3][4] This is a well-established and highly accurate

technique for measuring the refractive index of prismatic samples.

Principle
When a beam of light passes through a prism, it is dispersed into its constituent wavelengths.

For a given wavelength, there is a specific angle of incidence for which the deviation angle of

the transmitted light is at a minimum. This angle is known as the angle of minimum deviation.

The refractive index of the prism material at that wavelength can be calculated from this angle

and the apex angle of the prism.
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Experimental Setup and Procedure
Sample Preparation: A prismatic sample of single-crystal MgF₂ is required. The prism is cut

and polished with a known apex angle. For birefringent materials like MgF₂, the

crystallographic orientation of the prism is critical to isolate the ordinary and extraordinary

rays. Typically, the optic axis is oriented perpendicular to the triangular faces of the prism.[1]

Instrumentation: A high-precision spectrometer is used. This instrument consists of a

collimator to produce a parallel beam of light, a turntable to mount the prism, and a telescope

to observe the deviated light. The spectrometer is equipped with a goniometer to accurately

measure angles.[3]

Light Sources: A variety of spectral lamps (e.g., mercury, cadmium, helium) are used to

produce monochromatic light at specific wavelengths across the desired spectral range.[1][4]

Measurement of the Apex Angle (A): The apex angle of the prism is precisely measured

using the spectrometer.

Measurement of the Angle of Minimum Deviation (δₘᵢₙ):

The prism is placed on the spectrometer table, and monochromatic light from the source is

passed through the collimator and onto one of the prism faces.

The telescope is used to observe the emergent light.

The prism table is rotated until the angle of deviation of the spectral line is at a minimum.

This position is identified by observing the point where the spectral line reverses its

direction of movement as the prism is rotated.

The angle of minimum deviation is then measured for each spectral line (wavelength).

For a birefringent material like MgF₂, this measurement is performed for both the ordinary

and extraordinary rays. This is often achieved by using a polarizer to separate the two

polarization states.[4]

Calculation of Refractive Index (n): The refractive index is calculated using the following

formula:
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n = [sin((A + δₘᵢₙ)/2)] / [sin(A/2)]

where:

n is the refractive index

A is the apex angle of the prism

δₘᵢₙ is the angle of minimum deviation

Sellmeier Dispersion Formula
The relationship between the refractive index and wavelength can be accurately described by

the Sellmeier equation. This empirical formula is crucial for interpolating the refractive index at

wavelengths where experimental data is not available. The general form of the Sellmeier

equation is:

n²(λ) - 1 = Σᵢ [Bᵢλ² / (λ² - Cᵢ)]

where Bᵢ and Cᵢ are the experimentally determined Sellmeier coefficients.

Visualization of Dispersion
The following diagram illustrates the relationship between the refractive index of magnesium

fluoride and the wavelength of light for both the ordinary and extraordinary rays. This

phenomenon, where the refractive index varies with wavelength, is known as dispersion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13894572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispersion of Magnesium Fluoride (MgF₂)
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Caption: Dispersion curves for ordinary and extraordinary rays in MgF₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13894572#refractive-index-of-magnesium-fluoride-at-
different-wavelengths]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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